Cas no 1809157-95-6 (4-bromopyridine-3-carbaldehyde hydrochloride)

• Product Name: 4-bromopyridine-3-carbaldehyde hydrochloride
• CAS No: 1809157-95-6
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 5078746
• Update Time: 2026-03-01

4-bromopyridine-3-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-formylpyridine HCl
• 4-Bromonicotinaldehyde hydrochloride
• 4-bromopyridine-3-carbaldehyde hydrochloride
• 4-bromopyridine-3-carbaldehyde;hydrochloride

• Inchi： 1S/C6H4BrNO.ClH/c7-6-1-2-8-3-5(6)4-9;/h1-4H;1H
• InChI Key： HMQSIEPBSISDJG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1C=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Topological Polar Surface Area: 30

Additional information on 4-bromopyridine-3-carbaldehyde hydrochloride

Introduction to 4-bromopyridine-3-carbaldehyde hydrochloride (CAS No. 1809157-95-6)

4-bromopyridine-3-carbaldehyde hydrochloride, identified by the chemical compound code CAS No. 1809157-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The presence of both bromine and aldehyde functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The molecular structure of 4-bromopyridine-3-carbaldehyde hydrochloride consists of a pyridine ring substituted with a bromine atom at the 4-position and an aldehyde group at the 3-position, with the hydrochloride salt form enhancing its solubility in aqueous solutions. This structural configuration imparts unique reactivity, making it a valuable building block for further chemical modifications. The compound's ability to participate in various organic reactions, such as condensation, nucleophilic addition, and cross-coupling reactions, underscores its importance in synthetic methodologies.

In recent years, 4-bromopyridine-3-carbaldehyde hydrochloride has been extensively studied for its potential applications in drug discovery and development. The pyridine core is a common motif in many bioactive molecules, and modifications at the 3- and 4-positions can significantly influence the pharmacological properties of the resulting compounds. Researchers have leveraged this compound to synthesize a variety of derivatives with enhanced binding affinity and selectivity for biological targets.

One of the most compelling areas of research involving 4-bromopyridine-3-carbaldehyde hydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By incorporating the 4-bromopyridine-3-carbaldehyde hydrochloride scaffold into kinase inhibitors, scientists have been able to design molecules that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit tyrosine kinases, which are overactive in certain types of leukemia and solid tumors.

Another significant application of 4-bromopyridine-3-carbaldehyde hydrochloride is in the synthesis of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent research has shown that compounds derived from 4-bromopyridine-3-carbaldehyde hydrochloride exhibit promising activity against RNA viruses, including those responsible for influenza and hepatitis C. These findings highlight the compound's potential as a lead molecule in antiviral drug development.

The pharmaceutical industry has also explored the use of 4-bromopyridine-3-carbaldehyde hydrochloride in the development of central nervous system (CNS) drugs. Pyridine derivatives are known to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. Researchers have synthesized analogs of this compound that show efficacy in animal models of depression and anxiety. The ability to modify both the 3- and 4-position substituents allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical for CNS drug delivery.

Furthermore, 4-bromopyridine-3-carbaldehyde hydrochloride has found utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The reactivity of this compound enables the creation of novel agrochemicals with improved efficacy and environmental safety profiles. For example, derivatives of 4-bromopyridine-3-carbaldehyde hydrochloride have been reported to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

The synthetic methodologies employed in the preparation of 4-bromopyridine-3-carbaldehyde hydrochloride are also worth mentioning. The bromination and formylation reactions that yield this compound can be performed using well-established protocols involving reagents such as N-bromosuccinimide (NBS) and phosphorus oxychloride (POCl₃). These reactions typically proceed under controlled conditions to ensure high yield and purity. The subsequent conversion to the hydrochloride salt enhances the compound's stability and handling properties, making it more suitable for industrial applications.

In conclusion, 4-bromopyridine-3-carbaldehyde hydrochloride (CAS No. 1809157-95-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound, its significance in chemical synthesis and drug development is expected to grow further.